Cas no 812642-73-2 ((4-Formyl-2,6-dimethoxyphenoxy)acetic acid)

• Product Name: (4-Formyl-2,6-dimethoxyphenoxy)acetic acid
• CAS No: 812642-73-2
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 1086452
• Update Time: 2025-11-02

(4-Formyl-2,6-dimethoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Formyl-2,6-dimethoxyphenoxy)acetic acid
• (4-formyl-2,6-dimethoxyphenoxy)acetic acid(SALTDATA: FREE)
• (4-Formyl-2,6-dimethoxyphenoxy)acetic acid

• Inchi： 1S/C11H12O6/c1-15-8-3-7(5-12)4-9(16-2)11(8)17-6-10(13)14/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： NNJAVTAELGZGLF-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C(=CC(C=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 240.06300
• Monoisotopic Mass: 240.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.303
• Boiling Point: 424.3°C at 760 mmHg
• Flash Point: 166.2°C
• Refractive Index: 1.556
• PSA: 82.06000
• LogP: 0.97970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (4-Formyl-2,6-dimethoxyphenoxy)acetic acid

Comprehensive Guide to (4-Formyl-2,6-dimethoxyphenoxy)acetic acid (CAS No. 812642-73-2): Properties, Applications, and Market Insights

(4-Formyl-2,6-dimethoxyphenoxy)acetic acid (CAS No. 812642-73-2) is a specialized organic compound with a unique molecular structure that combines a formyl group, dimethoxy phenoxy moiety, and an acetic acid functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for terms like "812642-73-2 synthesis," "4-Formyl-2,6-dimethoxyphenoxy acetic acid uses," and "buy (4-Formyl-2,6-dimethoxyphenoxy)acetic acid" – reflecting growing commercial and academic interest.

The chemical structure of (4-Formyl-2,6-dimethoxyphenoxy)acetic acid features a 2,6-dimethoxyphenol core with a formyl group at the 4-position and an acetic acid side chain. This arrangement provides both aromatic character and reactive sites for further chemical modifications. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. These physicochemical properties make it particularly valuable for controlled reactions in synthetic chemistry applications.

In pharmaceutical research, CAS 812642-73-2 serves as a crucial building block for developing novel drug candidates. Its molecular framework allows for the creation of various derivatives with potential biological activities. Recent studies have explored its use in designing enzyme inhibitors and receptor modulators, addressing current healthcare challenges such as antimicrobial resistance and chronic inflammation. The compound's versatility aligns with trending research areas like "green chemistry in drug development" and "sustainable pharmaceutical synthesis," making it relevant to contemporary scientific discourse.

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Material science represents another promising field for 812642-73-2 applications. The compound's aromatic structure and functional groups make it suitable for creating advanced polymers and specialty chemicals. Recent innovations in smart materials and nanotechnology have opened new possibilities for its utilization, particularly in designing functional surfaces and responsive materials. These developments correspond with growing interest in "high-performance materials" and "nanoscale chemical engineering" across industrial sectors.

From a commercial perspective, the market for (4-Formyl-2,6-dimethoxyphenoxy)acetic acid has shown steady growth, driven by expanding research activities and industrial applications. Manufacturers and suppliers are responding to increased demand by optimizing production processes and ensuring consistent quality. The compound's niche status creates opportunities for specialized chemical suppliers, while its multiple applications provide stability against market fluctuations. Current procurement trends emphasize "high-purity specialty chemicals" and "reliable research compounds," which suppliers should consider in their marketing strategies.

Quality control and analytical characterization are critical aspects of working with CAS 812642-73-2. Standard analytical techniques include HPLC for purity assessment, NMR for structural confirmation, and mass spectrometry for molecular weight verification. These quality assurance measures align with industry standards and regulatory requirements, ensuring the compound's suitability for various applications. Researchers often search for "analytical methods for specialty chemicals" and "chemical characterization techniques," highlighting the importance of these aspects in the scientific community.

Storage and handling recommendations for (4-Formyl-2,6-dimethoxyphenoxy)acetic acid include protection from moisture and storage in cool, dry conditions. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when handling the compound. These considerations connect with broader workplace safety trends and the increasing emphasis on "responsible chemical management" in research and industrial settings.

The future outlook for 812642-73-2 appears promising, with potential expansions in its application scope and market presence. Ongoing research may uncover new uses in emerging fields such as bio-based materials or medicinal chemistry. The compound's adaptability to various chemical modifications positions it well for addressing future scientific and industrial challenges. This potential aligns with forward-looking search trends like "next-generation chemical building blocks" and "innovative synthetic intermediates."

For researchers and industry professionals seeking (4-Formyl-2,6-dimethoxyphenoxy)acetic acid, it's essential to partner with reputable suppliers who can provide comprehensive technical data, consistent quality, and reliable supply chains. The compound's specialized nature requires suppliers with expertise in fine chemicals and the capability to support customers' specific application needs. These considerations reflect the broader market shift toward "value-added chemical solutions" and "technical partnership models" in the specialty chemicals sector.